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Compound of Interest

Compound Name: Calcium iodate monohydrate

Cat. No.: B1148404

Calcium lodate Monohydrate: A Technical Guide
for Researchers

This technical guide provides an in-depth overview of calcium iodate monohydrate, a
compound of interest for researchers, scientists, and professionals in drug development. This
document outlines its fundamental chemical properties, detailed experimental protocols for its
synthesis and analysis, and its emerging role in catalysis.

Core Chemical and Physical Data

Calcium iodate monohydrate is an inorganic compound with the chemical formula
Ca(103)2-H20. It is a white, crystalline solid that is sparingly soluble in water. The following table
summarizes its key quantitative data.

Property Value References
CAS Number 10031-32-0 [11[2][3][4]
Molecular Weight 407.90 g/mol [1112114115]
Molecular Formula Ca(l03)2-H20 [2][4]

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of calcium iodate monohydrate are
crucial for its application in research and development.

Synthesis of Calcium lodate Monohydrate via
Precipitation

This protocol describes the preparation of calcium iodate monohydrate by reacting
potassium iodate with calcium nitrate.

Materials:

0.2 M Potassium iodate (KI1Os) solution

1 M Calcium nitrate (Ca(NOs)z2) solution

Distilled water

Beakers

Filtration apparatus (e.g., Buchner funnel and flask)

Filter paper

Procedure:

In a beaker, combine 50 mL of 0.2 M KlOs solution with 20 mL of 1 M Ca(NOs)z solution.

» Allow the mixture to stand for approximately 5 minutes to ensure complete precipitation of
calcium iodate.

o Separate the solid calcium iodate precipitate from the solution by filtration.

» Wash the collected solid with distilled water to remove any soluble impurities.

» To prepare a saturated solution for further experiments, take approximately half of the
synthesized solid and add it to 100 mL of distilled water.

« Stir the solution continuously for at least 30 minutes to ensure it reaches saturation.
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Determination of lodate Concentration by Titration

This analytical procedure is used to determine the concentration of iodate ions in a solution,
which is a key step in calculating the solubility product constant (Ksp) of calcium iodate.

Materials:

o Saturated calcium iodate solution (prepared as described above)
e Solid potassium iodide (KI)

e 2 M Hydrochloric acid (HCI)

o Standardized sodium thiosulfate (Na2S203) solution

 Starch indicator solution

o Buret, pipettes, and flasks

Procedure:

o Accurately pipette a known volume (e.g., 25.00 mL) of the clear, saturated calcium iodate
solution into an Erlenmeyer flask.

o Add approximately 0.5 g of solid potassium iodide and 1 mL of 2 M HCI to the flask. The
solution will turn a yellowish-brown color due to the formation of iodine.

« Titrate the solution with a standardized sodium thiosulfate solution until the yellowish-brown
color of the iodine has nearly disappeared.

e Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

» Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color
disappears and the solution becomes colorless. This is the endpoint of the titration.

e Record the volume of sodium thiosulfate solution used.

» Repeat the titration with additional samples of the saturated calcium iodate solution to
ensure accuracy.
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e The concentration of iodate can then be calculated based on the stoichiometry of the
reactions involved.

Catalytic Activity in Organic Synthesis

Recent research has highlighted the potential of calcium iodate as a catalyst in the synthesis of
heterocyclic compounds. The catalytic mechanism is believed to involve the Lewis acidity of the
calcium ion and the oxidizing nature of the iodate ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['CAS number and molecular weight of calcium iodate
monohydrate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148404#cas-number-and-molecular-weight-of-
calcium-iodate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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